Cas no 2169157-30-4 (5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid)

• Product Name: 5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid
• CAS No: 2169157-30-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5965238
• PubChem ID: 165506443
• Update Time: 2025-05-20

5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid
• 2169157-30-4
• EN300-1280268
• 5,5-dimethyl-1,9-dioxa-3-azaspiro[5.5]undecane-2-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-10(2)7-12-8(9(13)14)16-11(10)3-5-15-6-4-11/h8,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key： NVZGOXJQSMXHCL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)NCC(C)(C)C21CCOCC2

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 67.8Ų

Additional information on 5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid

Comprehensive Analysis of 5,5-dimethyl-1,9-dioxa-3-azaspiro[5.5]undecane-2-carboxylic acid (CAS No. 2169157-30-4)

The compound 5,5-dimethyl-1,9-dioxa-3-azaspiro[5.5]undecane-2-carboxylic acid (CAS No. 2169157-30-4) is a highly specialized spirocyclic derivative with a unique structural framework. Its molecular architecture combines a spirocyclic core with carboxylic acid functionality, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both dimethyl and dioxa-aza moieties enhances its stability and reactivity, which is critical for applications in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged due to their potential in addressing challenges in medicinal chemistry, such as improving drug bioavailability and targeting specific biological pathways. Researchers are particularly interested in 5,5-dimethyl-1,9-dioxa-3-azaspiro[5.5]undecane-2-carboxylic acid for its ability to act as a building block for novel therapeutics. Its carboxylic acid group allows for further functionalization, enabling the synthesis of derivatives with tailored properties for applications in neurological disorders and metabolic diseases, which are among the most searched topics in biomedical research today.

The synthesis of CAS No. 2169157-30-4 involves advanced organic methodologies, including multi-step reactions that ensure high purity and yield. Its structural complexity requires precise control over reaction conditions, making it a subject of interest for chemists exploring green chemistry and sustainable synthesis. These topics align with current trends in the chemical industry, where reducing environmental impact is a top priority. The compound's potential in biodegradable materials and eco-friendly catalysts further underscores its relevance in modern research.

From an analytical perspective, 5,5-dimethyl-1,9-dioxa-3-azaspiro[5.5]undecane-2-carboxylic acid exhibits distinct spectroscopic signatures, facilitating its identification and characterization. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its structure and purity. These methods are frequently searched by professionals seeking reliable protocols for compound validation, highlighting the compound's role in advancing analytical chemistry.

In the context of industrial applications, CAS No. 2169157-30-4 is gaining traction as a key ingredient in the development of high-performance polymers and specialty coatings. Its spirocyclic backbone contributes to enhanced thermal stability and mechanical strength, properties highly sought after in aerospace and automotive sectors. This aligns with the growing interest in advanced materials, a topic frequently explored in engineering and materials science forums.

Furthermore, the compound's potential in agrochemical research cannot be overlooked. Its structural features make it a candidate for designing next-generation plant growth regulators and pest control agents, addressing global concerns about food security and sustainable agriculture. These applications resonate with current discussions on climate-resilient crops and precision farming, which dominate agricultural research queries.

In summary, 5,5-dimethyl-1,9-dioxa-3-azaspiro[5.5]undecane-2-carboxylic acid (CAS No. 2169157-30-4) represents a multifaceted compound with broad implications across scientific disciplines. Its unique structure, combined with its applicability in pharmaceuticals, materials science, and agriculture, positions it as a valuable asset in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.